Cas no 1423787-20-5 (1-[3-(3-fluorophenyl)-5-(quinoxalin-6-yl)-4,5-dihydro-1H-pyrazol-1-yl]propan-1-one)

• Product Name: 1-[3-(3-fluorophenyl)-5-(quinoxalin-6-yl)-4,5-dihydro-1H-pyrazol-1-yl]propan-1-one
• CAS No: 1423787-20-5
• MF: C₂₀H₁₇FN₄O
• MW: 348.373587369919
• CID: 5402372
• Update Time: 2025-10-29

1-[3-(3-fluorophenyl)-5-(quinoxalin-6-yl)-4,5-dihydro-1H-pyrazol-1-yl]propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[3-(3-Fluorophenyl)-4,5-dihydro-5-(6-quinoxalinyl)-1H-pyrazol-1-yl]-1-propanone
• 1-[3-(3-fluorophenyl)-5-(quinoxalin-6-yl)-4,5-dihydro-1H-pyrazol-1-yl]propan-1-one

• Inchi： 1S/C20H17FN4O/c1-2-20(26)25-19(12-17(24-25)13-4-3-5-15(21)10-13)14-6-7-16-18(11-14)23-9-8-22-16/h3-11,19H,2,12H2,1H3
• InChI Key： PZAQHSNIADQESO-UHFFFAOYSA-N
• SMILES： C(N1C(C2=CC=C3C(=C2)N=CC=N3)CC(C2=CC=CC(F)=C2)=N1)(=O)CC

Experimental Properties

• Density: 1.31±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 522.0±60.0 °C(Predicted)
• pka: 0.14±0.30(Predicted)

Additional information on 1-[3-(3-fluorophenyl)-5-(quinoxalin-6-yl)-4,5-dihydro-1H-pyrazol-1-yl]propan-1-one

Comprehensive Analysis of 1-[3-(3-fluorophenyl)-5-(quinoxalin-6-yl)-4,5-dihydro-1H-pyrazol-1-yl]propan-1-one (CAS No. 1423787-20-5)

The compound 1-[3-(3-fluorophenyl)-5-(quinoxalin-6-yl)-4,5-dihydro-1H-pyrazol-1-yl]propan-1-one (CAS No. 1423787-20-5) is a structurally complex molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its unique combination of a fluorophenyl group, a quinoxaline moiety, and a pyrazoline core makes it a promising candidate for various biomedical applications. Researchers are particularly interested in its potential as a kinase inhibitor, given the growing demand for targeted therapies in oncology and inflammatory diseases.

In recent years, the search for novel small-molecule inhibitors has intensified, driven by the need for more effective and selective treatments. The presence of the quinoxalin-6-yl group in this compound suggests potential interactions with ATP-binding sites of kinases, a feature that aligns with current trends in precision medicine. Additionally, the 3-fluorophenyl substituent may enhance metabolic stability, a critical factor in drug development. These attributes make CAS No. 1423787-20-5 a subject of ongoing research in academic and industrial laboratories.

The synthesis of 1-[3-(3-fluorophenyl)-5-(quinoxalin-6-yl)-4,5-dihydro-1H-pyrazol-1-yl]propan-1-one involves multi-step organic reactions, including condensation and cyclization processes. Optimizing its yield and purity is a key focus for chemists, as impurities can significantly impact biological activity. Advanced techniques such as HPLC and NMR spectroscopy are routinely employed to characterize this compound, ensuring compliance with stringent quality standards. The growing interest in heterocyclic compounds like this one reflects the broader shift toward structurally diverse pharmacophores in drug design.

From a pharmacological perspective, preliminary studies suggest that CAS No. 1423787-20-5 exhibits moderate to high binding affinity for specific protein targets. This has sparked curiosity about its potential applications in treating conditions such as autoimmune disorders and certain cancers. However, further in vitro and in vivo studies are needed to validate these hypotheses. The compound's lipophilicity and molecular weight are within the desirable ranges for oral bioavailability, a factor that could facilitate its transition from bench to bedside.

In the context of intellectual property, 1-[3-(3-fluorophenyl)-5-(quinoxalin-6-yl)-4,5-dihydro-1H-pyrazol-1-yl]propan-1-one has been referenced in several patent applications, highlighting its commercial potential. Pharmaceutical companies are actively exploring its derivatives to expand their portfolios of kinase-targeted therapies. This aligns with the increasing demand for personalized medicine, where molecular specificity is paramount. The compound's structural versatility also allows for modular modifications, enabling researchers to fine-tune its properties for specific applications.

Environmental and safety considerations are equally important when working with CAS No. 1423787-20-5. While it is not classified as hazardous under current regulations, proper handling protocols must be followed to minimize risks. The compound's stability under various conditions (e.g., temperature, pH) is a topic of ongoing investigation, as these factors influence its storage and transportation requirements. Such details are critical for ensuring reproducibility in research and industrial settings.

Looking ahead, the trajectory of 1-[3-(3-fluorophenyl)-5-(quinoxalin-6-yl)-4,5-dihydro-1H-pyrazol-1-yl]propan-1-one will likely be shaped by advancements in computational chemistry and high-throughput screening. Virtual docking studies could further elucidate its binding modes, while AI-driven drug discovery platforms may accelerate the identification of optimal analogs. As the scientific community continues to explore its potential, this compound could emerge as a cornerstone in the next generation of therapeutic agents.